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Compound of Interest

Compound Name: Undecyl cyclohexanecarboxylate

CAS No.: 94107-44-5

Cat. No.: B12652294

Get Quote

Chemical Profile & Hazard Analysis
CAS Number: 94107-44-5 Molecular Formula: C₁₈H₃₄O₂ Molecular Weight: 282.5 g/mol [1]

As a Senior Application Scientist, I must emphasize that while Undecyl
cyclohexanecarboxylate is often viewed as a "standard intermediate," its physicochemical

properties dictate a specific safety profile often overlooked in generic safety data sheets (SDS).

This molecule combines a lipophilic undecyl chain with a reactive ester moiety. This duality

creates two primary risks:

Enhanced Dermal Permeability: The C11 alkyl chain significantly increases lipophilicity

(LogP ~7.2), facilitating transport across the stratum corneum. Standard latex gloves offer

insufficient protection against such permeation.

Hydrolysis Potential: Upon contact with mucosal membranes or enzymatic cleavage, it may

release cyclohexanecarboxylic acid (a known irritant/corrosive) and undecanol.

Risk Stratification Table
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Parameter Characteristic Operational Implication

Physical State Viscous Liquid

Low vapor pressure reduces

inhalation risk under ambient

conditions, but mist generation

poses severe respiratory

threats.

Flash Point >110°C (Estimated)

Combustible. Not flammable

under standard lab conditions,

but requires precaution during

high-temp distillation.

Skin/Eye Irritant (Cat 2/2A)

Direct contact causes

dermatitis; lipophilicity ensures

rapid absorption.

Reactivity Stable Ester

Incompatible with strong

oxidizers and strong bases

(hydrolysis risk).

Personal Protective Equipment (PPE) Matrix
Rationale: The following recommendations are based on the "Barrier-Time Principle"—ensuring

the breakthrough time of the PPE exceeds the duration of the task.

A. Hand Protection (Critical)
Standard Protocol: Double-gloving is mandatory for handling volumes >10 mL.

Inner Layer: 4 mil Nitrile (Tactile sensitivity).

Outer Layer: 8 mil Nitrile or Neoprene (Chemical barrier).

Change Frequency: Every 60 minutes or immediately upon splash.
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Expert Insight: Do not use Latex. The lipophilic nature of the undecyl chain causes rapid

swelling and degradation of natural rubber lattices.

B. Eye & Face Protection[2][3][4][5][6][7][8][9][10][11]
Standard Handling: Chemical Splash Goggles (Indirect Vented). Safety glasses are

insufficient due to the viscous nature of the liquid; splashes adhere and are difficult to rinse.

High-Risk (Distillation/Pressurized Systems): Polycarbonate Face Shield + Splash Goggles.

C. Respiratory Protection[3][4][5][9][11][12]
Ambient Handling: Fume hood required (Face velocity: 80-100 fpm).

Outside Hood/Aerosol Risk: Half-face respirator with Organic Vapor (OV) cartridges (NIOSH

Black Label).

D. Body Protection[5][6][9][11]
Standard: Cotton-blend lab coat (buttoned).

Bulk Handling (>1L): Tyvek® 400 coveralls or chemically resistant apron (Butyl rubber).

Operational Handling Protocol
This workflow integrates safety checks directly into the experimental process.

Phase 1: Pre-Operational Setup
Verify Engineering Controls: Confirm fume hood sash is at the working height marker.

Spill Kit Staging: Ensure an "Organic Absorbent" spill kit is within 3 meters.
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Decontamination Prep: Prepare a beaker of 10% aqueous sodium carbonate (Na₂CO₃) for

neutralizing potential acid hydrolysis products on glassware.

Phase 2: Synthesis & Transfer
Weighing: Use a closed weighing vessel. If using a syringe for transfer, ensure Luer-lock

fittings to prevent needle detachment due to viscosity.

Reaction Monitoring: When sampling for TLC/HPLC, assume the outer surface of the pipette

is contaminated. Discard tips immediately into solid waste.

Heating: If refluxing, use a silicone oil bath. Avoid water baths to prevent accidental

hydrolysis in case of flask rupture.

Phase 3: Post-Operation & Waste
Quenching: Allow reaction mixture to cool to <30°C before quenching.

Glassware Cleaning: Rinse with Acetone -> Ethanol -> Water. Do not start with water, as the

ester is water-insoluble and will smear.

Glove Removal: Perform "Beak Method" removal to prevent skin contact with the outer glove

surface.

Decision Logic & Workflow Visualization
The following diagram outlines the decision-making process for selecting PPE based on the

specific operational context of handling Undecyl cyclohexanecarboxylate.
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Start: Handling Undecyl
Cyclohexanecarboxylate

Assess Volume & Temperature

Small Scale (<100 mL)
Ambient Temp

Low Risk

Large Scale (>100 mL)
or Heating >60°C

High Risk

Is Aerosol/Mist Generation Possible?

PPE Level 2:
- Chemical Apron
- Splash Goggles

- Double Nitrile (Outer 8 mil)
- Fume Hood

PPE Level 1:
- Lab Coat

- Safety Glasses w/ Side Shields
- Single Nitrile Gloves (4 mil)

- Fume Hood

No

PPE Level 3 (Add-on):
+ Half-Face Respirator (OV Cartridge)

+ Face Shield

Yes If Pressurized/Mist

Click to download full resolution via product page

Figure 1: Risk-based PPE selection logic for Undecyl cyclohexanecarboxylate handling.

Emergency Response & Disposal
First Aid (Immediate Action)
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Eye Contact: Irrigate immediately for 15 minutes.[2] The lipophilic nature requires prolonged

flushing to mechanically remove the oil. Consult an ophthalmologist.

Skin Contact:

Blot excess liquid (do not rub).

Wash with soap and water (water alone is ineffective).

Monitor for redness (delayed irritation is common).

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).

Disposal Plan
Waste Stream: Non-Halogenated Organic Solvent Waste.

Segregation: Do not mix with strong acids or oxidizers in the waste container.

Labeling: Clearly mark as "Ester - Irritant."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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